Cas no 2411266-68-5 (tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate
• CAS No: 2411266-68-5
• MF: C₁₄H₂₅ClN₂O₄
• MW: 320.812303304672
• CID: 5683645
• PubChem ID: 146102359
• Update Time: 2025-10-30

tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411266-68-5
• Z3674157749
• tert-butyl 2-[(2-chloroacetamido)methyl]-5,5-dimethylmorpholine-4-carboxylate
• Tert-butyl 2-[[(2-chloroacetyl)amino]methyl]-5,5-dimethylmorpholine-4-carboxylate
• EN300-26576133
• tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate

• Inchi： 1S/C14H25ClN2O4/c1-13(2,3)21-12(19)17-8-10(7-16-11(18)6-15)20-9-14(17,4)5/h10H,6-9H2,1-5H3,(H,16,18)
• InChI Key： GJLUPUNOSQIUQH-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CN(C(=O)OC(C)(C)C)C(C)(C)CO1)=O

Computed Properties

• Exact Mass: 320.1502850g/mol
• Monoisotopic Mass: 320.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate

Comprehensive Overview of tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate (CAS No. 2411266-68-5)

tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate (CAS No. 2411266-68-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a morpholine core with tert-butyl and chloroacetamido functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's 5,5-dimethylmorpholine scaffold is a key structural motif in modern medicinal chemistry, often employed to enhance metabolic stability and bioavailability. With the growing demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) production, tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate has gained attention for its role in optimizing synthetic routes. Recent trends in green chemistry have also spurred interest in eco-friendly derivatization methods for this compound, aligning with global sustainability goals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 2411266-68-5. Its stability under various pH conditions and thermal properties are frequently studied to ensure compatibility with industrial-scale processes. The compound's chloroacetamido moiety offers reactivity for further functionalization, making it a versatile building block in peptide coupling and cross-coupling reactions.

In the context of AI-driven drug discovery, tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate has been flagged in computational databases for its potential as a scaffold hopping candidate. Researchers are exploring its interactions with biological targets using molecular docking simulations, a hot topic in cheminformatics. Questions about its solubility in polar solvents and crystallization behavior are commonly searched in scientific forums, reflecting practical challenges in lab-scale applications.

Regulatory compliance is another area of focus for users handling this compound. While it is not classified as hazardous under major chemical inventories, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain its integrity. The tert-butyloxycarbonyl (Boc) protecting group in its structure is particularly relevant to researchers investigating deprotection strategies in multi-step syntheses.

Market analyses indicate rising procurement of CAS No. 2411266-68-5 by contract research organizations (CROs) and academic institutions. Its utility in structure-activity relationship (SAR) studies and fragment-based drug design underscores its importance in modern R&D pipelines. As the pharmaceutical industry shifts toward targeted therapies, demand for structurally diverse intermediates like this morpholine derivative is expected to grow.

For synthetic chemists, optimizing the yield and purity of tert-butyl 2-(2-chloroacetamido)methyl-5,5-dimethylmorpholine-4-carboxylate remains a technical priority. Recent patents highlight innovative purification methods, including chromatography-free techniques, to reduce production costs. These advancements align with the broader industry push toward cost-effective synthesis of complex heterocycles.

In summary, CAS No. 2411266-68-5 represents a strategically important compound at the intersection of medicinal chemistry and process development. Its adaptability to diverse synthetic pathways and relevance to cutting-edge research themes ensure its continued prominence in scientific literature and industrial applications.